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Compound of Interest

Compound Name: BIO-2007817

Cat. No.: B15608146 Get Quote

Essential Safety and Handling Guide for BIO-
2007817
For Researchers, Scientists, and Drug Development Professionals

This document provides immediate, essential guidance for the safe handling, use, and disposal

of BIO-2007817, a Parkin positive allosteric modulator. Given that a specific Safety Data Sheet

(SDS) for BIO-2007817 is not publicly available, the following recommendations are based on

general laboratory safety protocols for handling novel small molecule compounds and

information available for structurally related substances. It is imperative to consult the supplier-

provided SDS upon receipt of the compound for definitive safety information.

I. Compound Identification and Properties
BIO-2007817 is a small molecule activator of the Parkin E3 ligase, investigated for its

therapeutic potential in conditions such as early-onset Parkinson's disease.[1][2] It belongs to

the tetrahydropyrazolo-pyrazine (THPP) family of compounds.
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Property Value Reference

Catalog Number PC-72861 [2]

Molecular Formula C₃₂H₃₆N₆O₃ [2]

Molecular Weight 552.679 g/mol [2]

Appearance Solid ProbeChem Data Sheet

Solubility 10 mM in DMSO [2]

Storage (Solid)
-20°C for 12 months, 4°C for 6

months
ProbeChem Data Sheet

Storage (In Solvent)
-80°C for 6 months, -20°C for 1

month
[1]

II. Personal Protective Equipment (PPE)
A risk assessment should always be conducted prior to handling BIO-2007817. The following

PPE is recommended as a minimum standard to create a barrier between the researcher and

the chemical.
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PPE Category Item Specification Rationale

Hand Protection
Disposable Nitrile

Gloves

Chemical-resistant,

powder-free.

To prevent skin

contact with the

compound. Nitrile

offers good resistance

to a range of

chemicals.

Eye Protection

Safety Glasses with

Side Shields or

Goggles

ANSI Z87.1 certified.
To protect eyes from

splashes or aerosols.

Body Protection Laboratory Coat
Long-sleeved, fully

buttoned.

To protect skin and

personal clothing from

contamination.

Respiratory Protection

Not generally required

for handling small

quantities of non-

volatile solids.

Use in a certified

chemical fume hood

to avoid inhalation of

any dust or aerosols.

If weighing outside a

fume hood, a dust

mask may be

considered.

A safety data sheet for

a related pyrazine

derivative notes

potential for

respiratory irritation.[3]

[4]

III. Operational Plan for Handling BIO-2007817
Adherence to a strict operational protocol is crucial for minimizing exposure and ensuring

experimental integrity.

A. Preparation and Weighing:

Work Area Preparation: Conduct all manipulations of solid BIO-2007817 within a certified

chemical fume hood to control potential dust. Ensure the work surface is clean and

uncluttered.

Donning PPE: Put on a lab coat, safety glasses, and nitrile gloves before handling the

compound.
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Weighing: Use a calibrated analytical balance. Tare a suitable weighing vessel. Carefully

transfer the required amount of BIO-2007817 using a clean spatula. Avoid creating dust.

Container Closure: Securely close the primary container of BIO-2007817 immediately after

use and store at the recommended temperature.

B. Solution Preparation:

Solvent Dispensing: Dispense the required volume of DMSO (or other appropriate solvent) in

the chemical fume hood.

Dissolution: Add the weighed BIO-2007817 to the solvent. Cap the vial and mix by vortexing

or gentle agitation until fully dissolved.

Labeling: Clearly label the solution with the compound name, concentration, solvent, date of

preparation, and your initials.

Storage: Store the stock solution at the recommended temperature (-80°C or -20°C) in a

tightly sealed container.[1]

C. Experimental Use:

Aliquotting: Prepare single-use aliquots of the stock solution to minimize freeze-thaw cycles.

Cell Culture and Assays: When adding the compound to cell cultures or biochemical assays,

do so in a manner that minimizes aerosol formation.

Incubation: Follow your specific experimental protocol for incubation times and conditions.

IV. Disposal Plan
Proper disposal of chemical waste is essential to protect personnel and the environment.

A. Waste Segregation:

Solid Waste: All disposable materials that have come into contact with BIO-2007817 (e.g.,

weighing paper, pipette tips, gloves, contaminated paper towels) should be collected in a

dedicated, clearly labeled hazardous waste container.
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Liquid Waste: Unused or spent solutions containing BIO-2007817 should be collected in a

separate, sealed, and clearly labeled hazardous liquid waste container. Do not mix with other

waste streams unless compatibility is confirmed.

Sharps Waste: Needles, syringes, or other contaminated sharps must be disposed of in a

designated sharps container.

B. Waste Disposal Procedure:

Labeling: All waste containers must be clearly labeled with "Hazardous Waste," the name of

the chemical (BIO-2007817), the solvent(s), and the approximate concentration.

Storage of Waste: Store waste containers in a designated, secondary containment area

away from general laboratory traffic.

Institutional Guidelines: Follow your institution's specific procedures for the pickup and

disposal of chemical waste. Contact your Environmental Health and Safety (EHS)

department for guidance.

Decontamination: Decontaminate any surfaces or non-disposable equipment that have come

into contact with BIO-2007817 using an appropriate cleaning agent (e.g., 70% ethanol),

followed by a thorough rinse.

V. Emergency Procedures
A. Spills:

Small Spills (Solid): In a chemical fume hood, carefully wipe up the powder with a damp

paper towel (use water or an appropriate solvent). Place the contaminated paper towel in the

solid hazardous waste container.

Small Spills (Liquid): Absorb the spill with an inert absorbent material (e.g., vermiculite, sand,

or chemical absorbent pads). Place the contaminated absorbent material in the solid

hazardous waste container.

Large Spills: Evacuate the immediate area. Alert your supervisor and contact your

institution's EHS department.
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B. Personal Exposure:

Skin Contact: Immediately flush the affected area with copious amounts of water for at least

15 minutes. Remove contaminated clothing. Seek medical attention.

Eye Contact: Immediately flush eyes with a gentle, steady stream of water for at least 15

minutes at an eyewash station. Hold the eyelids open and away from the eyeballs to ensure

thorough rinsing. Seek immediate medical attention.

Inhalation: Move to fresh air. If breathing is difficult, seek immediate medical attention.

Ingestion: Do not induce vomiting. Rinse mouth with water. Seek immediate medical

attention.

VI. Experimental Workflow and Logical
Relationships
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Caption: Workflow for handling BIO-2007817 from preparation to disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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